Cas no 2241141-28-4 (3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid)

• Product Name: 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid
• CAS No: 2241141-28-4
• MF: C₉H₇FN₄O₂
• MW: 222.175884485245
• CID: 6143781
• PubChem ID: 138027496
• Update Time: 2025-07-02

3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid
• 3-fluoro-5-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• 2241141-28-4
• EN300-6480859
• Z2944196425

• Inchi： 1S/C9H7FN4O2/c1-5-11-12-13-14(5)8-3-6(9(15)16)2-7(10)4-8/h2-4H,1H3,(H,15,16)
• InChI Key： CDWKZMRHIGRNSS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)N1C(C)=NN=N1

Computed Properties

• Exact Mass: 222.05530364g/mol
• Monoisotopic Mass: 222.05530364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid

Research Briefing on 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic Acid (CAS: 2241141-28-4): Recent Advances and Applications

3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid (CAS: 2241141-28-4) is a fluorinated benzoic acid derivative with a tetrazole moiety, which has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound is particularly notable for its potential applications in drug discovery, especially as a building block for the synthesis of bioactive molecules targeting various diseases. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents, leveraging its unique chemical properties.

One of the key areas of research involving 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid is its role in the design of small-molecule inhibitors for enzymes such as kinases and proteases. The presence of the fluorine atom and the tetrazole ring in its structure enhances its binding affinity and metabolic stability, making it a valuable scaffold for medicinal chemists. Recent publications have highlighted its use in the optimization of lead compounds for cancer therapy, where it has shown promising activity in preclinical models.

In addition to its applications in oncology, this compound has also been investigated for its potential in treating neurological disorders. The tetrazole moiety, known for its bioisosteric properties, can mimic carboxylic acids, thereby improving the pharmacokinetic profiles of drug candidates. A 2023 study demonstrated that derivatives of 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid exhibited significant activity in modulating glutamate receptors, which are implicated in conditions such as epilepsy and neurodegenerative diseases.

The synthetic routes to 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid have also been a focus of recent research. Advances in catalytic fluorination and tetrazole cyclization techniques have enabled more efficient and scalable production of this compound, facilitating its broader application in drug discovery. For instance, a novel palladium-catalyzed coupling method reported in 2024 has significantly improved the yield and purity of the compound, reducing the cost and time required for its synthesis.

Despite these advancements, challenges remain in the clinical translation of 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid-based therapeutics. Issues such as off-target effects and formulation stability need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its biological activity make it a promising candidate for future drug development efforts.

In conclusion, 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid (CAS: 2241141-28-4) represents a valuable tool in the arsenal of medicinal chemists and researchers. Its unique structural features and demonstrated biological activities underscore its potential in addressing unmet medical needs. Continued research into its mechanisms of action and optimization of its derivatives will likely yield new therapeutic opportunities in the coming years.